Cas no 1119452-03-7 (3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide)

• Product Name: 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1119452-03-7
• MF: C₆H₉N₅O₃
• MW: 199.167360067368
• CID: 4680466
• Update Time: 2025-06-30

3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide
• N-(2-Amino-2-oxoethyl)-3-(aminomethyl)-1,2,4-oxadiazole-5-carboxamide
• STK502980
• 2-{[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]formamido}acetamide
• 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide

• Inchi： 1S/C6H9N5O3/c7-1-4-10-6(14-11-4)5(13)9-2-3(8)12/h1-2,7H2,(H2,8,12)(H,9,13)
• InChI Key： XCUMRZHXTCETJB-UHFFFAOYSA-N
• SMILES： O1C(C(NCC(N)=O)=O)=NC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 234
• Topological Polar Surface Area: 137

Additional information on 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1119452-03-7 and Product Name: 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide

The compound with the CAS number 1119452-03-7 and the product name 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an aminomethyl moiety and an N-(2-amino-2-oxoethyl) substituent, which contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of 1,2,4-oxadiazole scaffolds in the development of novel bioactive molecules. These heterocycles are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The specific arrangement of atoms in 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide suggests potential interactions with biological targets such as enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its dual functionality. The presence of both an aminomethyl group and an N-(2-amino-2-oxoethyl) moiety allows for versatile chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility is particularly advantageous in drug design, where precise control over molecular structure is crucial for achieving desired pharmacological effects. The 3-(Aminomethyl) group, in particular, serves as a reactive site for further functionalization, while the N-(2-amino-2-oxoethyl) part contributes to the compound's solubility and bioavailability.

Current research in pharmaceutical sciences has demonstrated that oxadiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide align well with these findings, suggesting that it may possess similar therapeutic potential. Studies have shown that modifications within the 1,2,4-oxadiazole core can significantly influence the biological profile of these compounds. For instance, variations in substituents at the 5-position can alter binding affinity to target proteins, thereby modulating drug efficacy.

In addition to its structural versatility, this compound offers advantages in terms of synthetic accessibility. The presence of readily available starting materials allows for efficient synthesis routes, which is a critical factor in industrial-scale production. Advances in synthetic methodologies have enabled the rapid development of complex molecules like 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide, facilitating its exploration in preclinical and clinical studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals and material science. For example, derivatives of this molecule could be developed as novel pesticides or as components in advanced polymers due to their ability to interact with biological systems at a molecular level. Such interdisciplinary applications highlight the broad utility of heterocyclic compounds like 3-(Aminomethyl)-N-(2-amino-2-oxoethyl)-1,2,4-oxadiazole-5-carboxamide.

From a computational chemistry perspective, virtual screening techniques have been increasingly employed to identify promising drug candidates. The molecular structure of this compound has been subjected to docking studies with various biological targets using state-of-the-art computational tools. These simulations have provided valuable insights into its binding mode and potential interactions with key proteins involved in disease pathways. Such computational analyses are essential for guiding experimental efforts and optimizing lead compounds for further development.

The synthesis and characterization of this compound have also benefited from advancements in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its structural integrity and purity. High-resolution NMR data have revealed detailed information about the connectivity and conformational preferences of its functional groups, particularly the aminomethyl and N-(2-amino-2-oxoethyl) moieties, providing a solid foundation for further structural elucidation.

Future research directions may focus on exploring analogues of 3-(Aminomethyl)-N-(2-amino-2-oxyethy}-1 , 24 - oxadiazole - 5 - carboxamide) to enhance its pharmacological properties. By systematically modifying substituents or introducing new functional groups, researchers can fine-tune its activity profiles while maintaining its favorable physicochemical characteristics . This iterative approach is central to modern drug discovery , where lead optimization plays a pivotal role . p > < p > In conclusion, 3 - ( Aminom ethyl ) - N - ( 22 amino - 22 ox o eth y l ) - 11 , 24 ox adia zole - 55 carbox amide ( CAS No .1119452037 ) represents a significant advancement i n pharmaceutical chemistry . Its unique structural features, dual functionality, and synthetic accessibility make it a versatile scaffold f or developing novel bioactive molecules . Current research i n medicinal chemistry continues t o uncover new applications f or such compounds , underscoring their importance i n addressing global health challenges . As our understanding o f molecular interactions evolves, so too will t he potential o f this remarkable compound t o contribute t o future therapies . p >